(E)-2-(4-chlorophenyl)-N-ethyl-N-[(1-methylpyrazol-4-yl)methyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-chlorophenyl)-N-ethyl-N-[(1-methylpyrazol-4-yl)methyl]ethenesulfonamide
• InChI: InChI=1S/C15H18ClN3O2S/c1-3-19(12-14-10-17-18(2)11-14)22(20,21)9-8-13-4-6-15(16)7-5-13/h4-11H,3,12H2,1-2H3/b9-8+
• InChI Key: DHBQKOKMFSCKSV-CMDGGOBGSA-N
• Canonical SMILES: CCN(CC1=CN(N=C1)C)S(=O)(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: CCN(CC1=CN(N=C1)C)S(=O)(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C15H18ClN3O2S
• Molecular Weight: 339.8 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds that contain a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities and are commonly used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a sulfonyl group (-SO2-) attached to an ethene group. The ethene group is also attached to a 4-chlorophenyl group and a pyrazole ring.

Chemical Reactions Analysis

As a sulfonamide, this compound could undergo various chemical reactions. For example, it could participate in nucleophilic substitution reactions or elimination reactions. The exact reactions would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the sulfonyl group could make the compound more polar and increase its boiling point.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• .

Surface Chemistry and Nanotechnology

• EN300-26586913’s adsorption behavior on surfaces, such as metal substrates (e.g., Au or Pt), is of interest. .

Safety And Hazards

Like all chemicals, this compound should be handled with care. It’s important to use appropriate personal protective equipment and follow safety protocols when handling this compound.

Future Directions

Future research could explore the potential biological activities of this compound. For example, it could be tested for antibacterial activity given the known activity of other sulfonamides. Additionally, the compound could be modified to improve its properties or activity.